Cas no 2227777-61-7 ((2S)-4-(1H-pyrazol-1-yl)butan-2-ol)

(2S)-4-(1H-Pyrazol-1-yl)butan-2-ol is a chiral alcohol derivative featuring a pyrazole moiety, offering versatility as a synthetic intermediate in pharmaceutical and agrochemical applications. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and chiral ligand design. The pyrazole group enhances reactivity in nucleophilic and coordination chemistry, while the hydroxyl group provides a handle for further functionalization. This compound exhibits favorable solubility in polar organic solvents, facilitating its use in homogeneous catalysis and medicinal chemistry research. Its structural features enable precise control in the synthesis of bioactive molecules, particularly in the development of targeted therapeutics and specialty chemicals.
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol structure
2227777-61-7 structure
Product Name:(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
CAS No:2227777-61-7
MF:C7H12N2O
MW:140.182981491089
CID:6165867
PubChem ID:93982946
Update Time:2025-05-20

(2S)-4-(1H-pyrazol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-(1H-pyrazol-1-yl)butan-2-ol
    • 2227777-61-7
    • EN300-1729784
    • Inchi: 1S/C7H12N2O/c1-7(10)3-6-9-5-2-4-8-9/h2,4-5,7,10H,3,6H2,1H3/t7-/m0/s1
    • InChI Key: JKIATZCBNIISLE-ZETCQYMHSA-N
    • SMILES: O[C@@H](C)CCN1C=CC=N1

Computed Properties

  • Exact Mass: 140.094963011g/mol
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38Ų

(2S)-4-(1H-pyrazol-1-yl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1729784-0.05g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
0.05g
$900.0 2023-09-20
Enamine
EN300-1729784-0.1g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
0.1g
$943.0 2023-09-20
Enamine
EN300-1729784-0.25g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
0.25g
$985.0 2023-09-20
Enamine
EN300-1729784-0.5g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
0.5g
$1027.0 2023-09-20
Enamine
EN300-1729784-1.0g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
1g
$1070.0 2023-06-04
Enamine
EN300-1729784-2.5g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
2.5g
$2100.0 2023-09-20
Enamine
EN300-1729784-5.0g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
5g
$3105.0 2023-06-04
Enamine
EN300-1729784-10.0g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
10g
$4606.0 2023-06-04
Enamine
EN300-1729784-1g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
1g
$1070.0 2023-09-20
Enamine
EN300-1729784-5g
(2S)-4-(1H-pyrazol-1-yl)butan-2-ol
2227777-61-7
5g
$3105.0 2023-09-20

Additional information on (2S)-4-(1H-pyrazol-1-yl)butan-2-ol

(2S)-4-(1H-pyrazol-1-yl)butan-2-ol: A Comprehensive Overview

The compound with CAS No. 2227777-61-7, commonly referred to as (2S)-4-(1H-pyrazol-1-yl)butan-2-ol, is a chiral alcohol with significant potential in various fields of chemistry and pharmacology. This molecule has garnered attention due to its unique structure and promising applications in drug discovery and material science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and bioactive molecule design.

Structure and Synthesis

The structure of (2S)-4-(1H-pyrazol-1-yl)butan-2-ol consists of a pyrazole ring attached to a butanol backbone. The presence of the pyrazole group introduces aromaticity and potential hydrogen bonding capabilities, making it a versatile building block for further chemical modifications. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and stereochemical control to achieve the desired (S)-configuration at the chiral center.

Recent advancements in asymmetric synthesis have enabled more efficient routes to this compound. For instance, researchers have employed organocatalytic methods to achieve high enantioselectivity during the formation of the chiral center. These methods not only improve yield but also reduce the environmental footprint compared to traditional approaches.

Applications in Drug Discovery

(2S)-4-(1H-pyrazol-1-yl)butan-2-ol has shown promise as a lead compound in drug discovery efforts targeting various therapeutic areas. Its ability to interact with biological targets such as kinases, proteases, and G-protein coupled receptors (GPCRs) has been extensively studied. Recent research has demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression and neurodegenerative diseases.

In one notable study, the compound was modified to enhance its bioavailability and selectivity for a specific kinase associated with melanoma. The results indicated significant antiproliferative activity against melanoma cell lines, suggesting its potential as a lead candidate for anticancer drug development.

Role in Material Science

Beyond pharmacology, (2S)-4-(1H-pyrazol-1-yl)butan-2-ol has found applications in material science due to its ability to form supramolecular assemblies. The hydroxyl group and pyrazole ring facilitate hydrogen bonding and π–π interactions, making it suitable for constructing self-assembled monolayers (SAMs) and stimuli-responsive materials.

Recent investigations have explored its use in creating responsive surfaces for biosensing applications. By incorporating this compound into SAMs, researchers have developed sensors capable of detecting changes in pH or temperature with high sensitivity.

Environmental Considerations

As interest in sustainable chemistry grows, the environmental impact of synthesizing (2S)-4-(1H-pyrazol-1-yl)butan-2 ol has come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional heating methods.

Additionally, researchers are exploring the use of renewable feedstocks for precursor molecules, further aligning the synthesis process with sustainability goals.

Future Directions

The future of (2S)-4-(1H-pyrazol -1 yl)butan - 2 ol lies in its continued exploration across diverse scientific domains. Ongoing research aims to unlock its full potential as a versatile building block for drug development and advanced materials.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk